N-(4-methylbenzyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide

• IUPAC Name: 2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H23N5O4/c1-13-6-8-15(9-7-13)11-22-17(27)12-26-20(28)18(19-23-14(2)30-24-19)16-5-3-4-10-25(16)21(26)29/h6-9H,3-5,10-12H2,1-2H3,(H,22,27)
• InChI Key: HPNCYFHFBVBTRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C(=C3CCCCN3C2=O)C4=NOC(=N4)C
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

N-(4-methylbenzyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylbenzyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylbenzyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study by Al-Sanea et al. (2020) focused on the design, synthesis, and in vitro cytotoxic activity of certain derivatives, targeting anticancer agents by attaching different aryloxy groups to the pyrimidine ring. One compound exhibited significant cancer cell growth inhibition against eight cancer cell lines, highlighting its potential as an anticancer agent (Al-Sanea et al., 2020).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant cyclooxygenase-1/2 (COX-1/COX-2) inhibitory, analgesic, and anti-inflammatory activities. These findings suggest the compounds' utility in developing new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Nofal et al. (2002) investigated benzimidazole derivatives for their antimicrobial and molluscicidal activities. This study highlights the potential use of these compounds in developing new antimicrobial agents (Nofal et al., 2002).

Antioxidant Activity

Chkirate et al. (2019) explored the synthesis of pyrazole-acetamide derivatives and their coordination complexes, examining the effect of hydrogen bonding on the self-assembly process and antioxidant activity. The study indicates the potential application of these compounds as antioxidants (Chkirate et al., 2019).